Cas no 2309444-68-4 (4-Azaspiro[2.5]octane-7-carboxamide)

• Product Name: 4-Azaspiro[2.5]octane-7-carboxamide
• CAS No: 2309444-68-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6070214
• PubChem ID: 138991147
• Update Time: 2025-06-14

4-Azaspiro[2.5]octane-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2309444-68-4
• EN300-6866439
• 4-azaspiro[2.5]octane-7-carboxamide
• 4-Azaspiro[2.5]octane-7-carboxamide

• Inchi： 1S/C8H14N2O/c9-7(11)6-1-4-10-8(5-6)2-3-8/h6,10H,1-5H2,(H2,9,11)
• InChI Key： KTEVWACCSZOYFB-UHFFFAOYSA-N
• SMILES： O=C(C1CCNC2(C1)CC2)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Azaspiro[2.5]octane-7-carboxamide

Recent Advances in the Study of 4-Azaspiro[2.5]octane-7-carboxamide (CAS: 2309444-68-4) and Its Applications in Chemical Biology and Medicine

The compound 4-Azaspiro[2.5]octane-7-carboxamide (CAS: 2309444-68-4) has recently emerged as a promising scaffold in the field of chemical biology and medicinal chemistry. This spirocyclic structure has garnered significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have focused on its role as a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel dopamine receptor modulators. The research team utilized 4-Azaspiro[2.5]octane-7-carboxamide as a core structure to develop compounds showing high selectivity for D3 receptors, with potential applications in Parkinson's disease treatment. The study reported improved blood-brain barrier penetration compared to traditional analogs, attributed to the compound's optimal logP and polar surface area characteristics.

In parallel research, scientists have explored the compound's application in protease inhibition. A Nature Chemical Biology publication highlighted its incorporation into irreversible inhibitors of SARS-CoV-2 main protease (Mpro), where the spirocyclic structure contributed to enhanced binding affinity and metabolic stability. The researchers noted that the constrained geometry of 4-Azaspiro[2.5]octane-7-carboxamide provided optimal positioning of reactive groups for covalent inhibition while maintaining favorable pharmacokinetic properties.

Synthetic methodology developments have also been significant. Recent advances in asymmetric synthesis routes for 4-Azaspiro[2.5]octane-7-carboxamide derivatives have enabled access to enantiomerically pure forms, as reported in Angewandte Chemie. These methods employ novel organocatalytic strategies that overcome previous limitations in stereocontrol, opening new possibilities for structure-activity relationship studies.

From a safety perspective, preliminary toxicological assessments of 4-Azaspiro[2.5]octane-7-carboxamide derivatives show promising profiles. A 2024 study in Chemical Research in Toxicology reported favorable in vitro and in vivo safety data for several lead compounds, with particular emphasis on their reduced hepatotoxicity compared to structurally related compounds. These findings support further investigation of this scaffold in preclinical development.

The compound's potential extends beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry demonstrates its utility in prodrug design, where the carboxamide functionality serves as an effective bioreversible linker for various payloads. This application capitalizes on the scaffold's stability in circulation and selective cleavage by target enzymes.

Looking forward, the unique properties of 4-Azaspiro[2.5]octane-7-carboxamide position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in targeted protein degradation, allosteric modulation, and as a component of chemical probes for biological target identification. The compound's versatility and demonstrated biological relevance suggest it will remain an important focus of medicinal chemistry research in the coming years.